Cas no 491-38-3 (Chromone)

Chromone structure

Product Name:Chromone

CAS No:491-38-3

MF:C₉H₆O₂

MW:146.14274263382

MDL:MFCD00024064

CID:330532

PubChem ID:24851900

Update Time:2025-04-19

Chromone Chemical and Physical Properties

Names and Identifiers

- 4H-Chromen-4-one
- benzo-γ-pyrone
- 1-BENZOPYRAN-4(4H)-ONE
- 4H-1-Benzopyran-4-one
- chromen-4-one
- CHROMONE
- 1,4-benopyrone
- 1,4-benzopyrone
- 1-Benzopyran-4-one
- 4-Chromone
- 4-oxo-4H-1-benzopyran
- benzopyran-4-one
- 2,3-Benzo-4-pyrone
- Benzo-gama-pyrone
- Benzo-gamma-pyrone
- 4H-Benzo(b)pyran-4-one
- OTAFHZMPRISVEM-UHFFFAOYSA-N
- 20C556MJ76
- 4-chromenone
- Benz-g-pyrone
- chromone, 12
- Chromone, 99%
- Benzo-.gamma.-pyrone
- 3-dihydrochromen-4-one
- 4H-Chromen-4-one #
- MLS002473394
- 5-1
- Chromone
- MDL： MFCD00024064
- Inchi： 1S/C9H6O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-6H
- InChI Key： OTAFHZMPRISVEM-UHFFFAOYSA-N
- SMILES： O1C=CC(C2C=CC=CC1=2)=O
- BRN： 0114087

Computed Properties

Exact Mass: 146.03700
Monoisotopic Mass: 146.036779
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.4
Topological Polar Surface Area: 26.3

Experimental Properties

Color/Form: Not determined
Density: 1.248
Melting Point: 55-60 °C (lit.)
Boiling Point: 239°C at 760 mmHg
Flash Point: 107 ºC
Refractive Index: 1.5100 (estimate)
PSA: 30.21000
LogP: 1.79300
Solubility: Slightly soluble in water, soluble in ethanol \ ether \ benzene \ chloroform

Chromone Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S36/37/39-S26
RTECS：GB7887000
Hazardous Material Identification：
Risk Phrases：R22
Storage Condition：Sealed in dry,2-8°C

Chromone Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Chromone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM162567-25g	4H-Chromen-4-one	491-38-3	97%	25g	$102	2021-08-05
Chemenu	CM162567-100g	4H-Chromen-4-one	491-38-3	97%	100g	$281	2021-08-05
Chemenu	CM162567-500g	4H-Chromen-4-one	491-38-3	97%	500g	$842	2021-08-05
Alichem	A449041546-100g	4H-Chromen-4-one	491-38-3	97%	100g	$294.00	2023-09-01
Alichem	A449041546-500g	4H-Chromen-4-one	491-38-3	97%	500g	$882.00	2023-09-01
TRC	C433073-10mg	Chromone	491-38-3		10mg	$ 50.00	2022-06-06
TRC	C433073-50mg	Chromone	491-38-3		50mg	$ 65.00	2022-06-06
TRC	C433073-100mg	Chromone	491-38-3		100mg	$ 80.00	2022-06-06
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	199222-5G	Chromone	491-38-3		5g	¥744.51	2023-12-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-LU182-5g	Chromone	491-38-3	98%	5g	￥185.0	2022-06-10

Chromone Production Method

Chromone Related Literature

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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099

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Cas no 491-38-3 (Chromone)

Chromone Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Chromone Security Information

Chromone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Chromone Pricemore >>

Chromone Production Method

Chromone Related Literature

Related Categories

491-38-3 (Chromone) Related Products